N-(2-chlorobenzyl)-N'-(2,4-dimethylphenyl)thiourea

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2S/c1-11-7-8-15(12(2)9-11)19-16(20)18-10-13-5-3-4-6-14(13)17/h3-9H,10H2,1-2H3,(H2,18,19,20)
• InChI Key: IYDVUEXVHZVYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NCC2=CC=CC=C2Cl)C
• Molecular Formula: C16H17ClN2S
• Molecular Weight: 304.8 g/mol

Description

N-(2-chlorobenzyl)-N'-(2,4-dimethylphenyl)thiourea, commonly known as CMPT, is a chemical compound that has gained significant attention in the field of scientific research. CMPT is a thiourea derivative that has been synthesized through various methods. It has been found to have various biochemical and physiological effects, making it an important compound for the scientific community to study.

Mechanism of Action

The mechanism of action of CMPT is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CMPT has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of rheumatoid arthritis. In addition, it has been found to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMPT in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, making it easy to handle and store. However, one of the limitations of using CMPT is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on CMPT. One area of research is to further understand its mechanism of action. This will help researchers design more effective experiments to study its effects. Another area of research is to study its potential use in treating other diseases, such as neurodegenerative diseases. Additionally, researchers may investigate the use of CMPT in combination with other drugs to enhance its effectiveness in treating cancer and other diseases.
Conclusion:
In conclusion, CMPT is a chemical compound that has gained significant attention in the field of scientific research. It has been synthesized through various methods and has been found to have various biochemical and physiological effects. Its potential use in cancer treatment and other diseases has been extensively studied. While there are advantages to using CMPT in lab experiments, its mechanism of action is not fully understood, which presents limitations. Future research on CMPT will focus on understanding its mechanism of action and studying its potential use in treating other diseases.

Synthesis Methods

CMPT can be synthesized through various methods. One of the most common methods involves the reaction of 2-chlorobenzylamine with 2,4-dimethylphenyl isothiocyanate in the presence of a base. The reaction results in the formation of CMPT as a white crystalline solid. Other methods involve the reaction of 2-chlorobenzylamine with other isothiocyanates or the reaction of 2,4-dimethylphenyl isothiocyanate with other amines.

Scientific Research Applications

CMPT has been extensively studied for its potential use in various scientific research applications. One of its most significant applications is in the field of medicine. CMPT has been found to have anti-cancer properties and has been studied for its potential use in cancer treatment. It has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.